Cas no 2229494-43-1 (1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine)
1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-1669027
- 1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine
- 2229494-43-1
- 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine
-
- Inchi: 1S/C9H10ClF2NO/c1-14-5-2-3-6(7(10)4-5)8(13)9(11)12/h2-4,8-9H,13H2,1H3
- InChI Key: ZQCUGAOFECIMMO-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(C(F)F)N)OC
Computed Properties
- Exact Mass: 221.0418980g/mol
- Monoisotopic Mass: 221.0418980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.2Ų
1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1669027-0.05g |
1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine |
2229494-43-1 | 0.05g |
$1212.0 | 2023-06-04 | ||
| Enamine | EN300-1669027-0.1g |
1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine |
2229494-43-1 | 0.1g |
$1269.0 | 2023-06-04 | ||
| Enamine | EN300-1669027-0.25g |
1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine |
2229494-43-1 | 0.25g |
$1328.0 | 2023-06-04 | ||
| Enamine | EN300-1669027-0.5g |
1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine |
2229494-43-1 | 0.5g |
$1385.0 | 2023-06-04 | ||
| Enamine | EN300-1669027-1.0g |
1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine |
2229494-43-1 | 1g |
$1442.0 | 2023-06-04 | ||
| Enamine | EN300-1669027-2.5g |
1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine |
2229494-43-1 | 2.5g |
$2828.0 | 2023-06-04 | ||
| Enamine | EN300-1669027-5.0g |
1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine |
2229494-43-1 | 5g |
$4184.0 | 2023-06-04 | ||
| Enamine | EN300-1669027-10.0g |
1-(2-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine |
2229494-43-1 | 10g |
$6205.0 | 2023-06-04 |
1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine
Introduction to 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229494-43-1)
1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229494-43-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted phenyl ring, a methoxy group, and a difluoroethylamine moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.
The chemical structure of 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine can be represented as follows:
-2,2-difluoroethan-1-amine.png)
The presence of the chloro and methoxy groups on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's binding affinity to various biological targets. The difluoroethylamine moiety, on the other hand, introduces unique pharmacological properties, such as enhanced metabolic stability and improved bioavailability.
Recent studies have explored the potential applications of 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine in various therapeutic areas. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited significant antidepressant-like effects in animal models. The researchers found that it selectively modulated serotonin and norepinephrine reuptake, suggesting its potential as a novel antidepressant agent.
In addition to its antidepressant properties, 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine has also shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that this compound could protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2023 reported that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.
Safety and toxicity studies are essential for evaluating the potential clinical applications of any new compound. Preliminary toxicology studies on 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 1-(2-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229494-43-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various neurological and psychiatric disorders.
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